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Compound of Interest

Compound Name: Huratoxin

Cat. No.: B1233139

Essential Safety and Handling Guide for
Huratoxin

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Huratoxin,
a potent daphnane diterpene. The following procedural guidance is intended to ensure the
safety of laboratory personnel and the proper management of this compound. Adherence to
these protocols is essential to mitigate the risks associated with this toxic chemical.

Hazard Identification and Quantitative Data

Huratoxin is a highly toxic organic molecule isolated from the latex of Hura crepitans. It
belongs to the daphnane diterpene class of compounds, known for their potent biological
activities, including piscicidal (fish-killing) and cytotoxic effects. It is crucial to handle Huratoxin
with extreme caution in a controlled laboratory setting.

While a specific oral LD50 value for Huratoxin in mammals is not readily available in the
reviewed literature, its classification as a potent toxin necessitates the highest level of safety
precautions. The primary known toxic effect is as a piscicide.

Table 1: Physicochemical and Toxicological Data for Huratoxin
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Property Value Source

Chemical Formula C34H480s --INVALID-LINK--

Molecular Weight 584.7 g/mol --INVALID-LINK--
Pale-yellow crystals or white ]

Appearance General for related toxins
powder
Piscicidal, Cytotoxic, Protein --INVALID-LINK--, --INVALID-

Known Toxicological Effects ) ]
Kinase C Activator LINK--

Personal Protective Equipment (PPE)

Due to the potent nature of Huratoxin, a stringent PPE protocol is mandatory to prevent
accidental exposure through inhalation, skin contact, or ingestion.

Engineering Controls:

o All work with Huratoxin, both in solid and solution form, must be conducted in a certified
chemical fume hood or a Class Il biological safety cabinet to minimize inhalation risk.

e The work area should be clearly demarcated with warning signs indicating the presence of a
highly potent toxin.

Required Personal Protective Equipment:

o Gloves: Double nitrile gloves are required. Inspect gloves for any signs of damage before
use. The outer pair should be changed immediately if contamination is suspected.

o Eye Protection: Tightly fitting chemical splash goggles or a full-face shield must be worn at
all times.

o Lab Coat: A dedicated lab coat, preferably a disposable one or one made of a non-
permeable material, must be worn. Cuffs should be tucked into the inner pair of gloves.

o Respiratory Protection: For procedures that may generate aerosols or if working with the
powdered form of the toxin, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates is required.
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Operational Plan: Safe Handling Procedures

Preparation and Handling:

e Always handle Huratoxin in the smallest quantities necessary for the experiment.

 When handling the solid form, use tools and techniques that minimize the generation of dust.
e For solutions, use syringes with locking mechanisms to prevent accidental needlesticks.

o Transport Huratoxin, whether in solid or solution form, in clearly labeled, sealed, and
shatter-proof secondary containers.

Storage:

o Store Huratoxin in a designated, locked, and well-ventilated area away from incompatible
materials.

e The storage container must be clearly labeled with the chemical name, concentration, and
appropriate hazard warnings.

Emergency Procedures

Personnel Exposure:

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and copious amounts of water for at least 15 minutes. Seek immediate
medical attention.

» Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. An eyewash station should be readily accessible. Seek
immediate medical attention.

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention. Provide the medical team with the Safety Data Sheet (SDS) for Huratoxin if
available, or this document.

Spill Cleanup:

The following workflow outlines the procedure for managing a Huratoxin spill.

Click to download full resolution via product page

« To cite this document: BenchChem. [Personal protective equipment for handling Huratoxin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233139#personal-protective-equipment-for-
handling-huratoxin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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